Cas no 1805286-84-3 (4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride
• CAS No: 1805286-84-3
• MF: C₈H₅ClF₂N₂O₂S
• MW: 266.652306318283
• CID: 4878634
• Update Time: 2025-06-13

4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O2S/c1-4-7(8(10)11)5(3-12)2-6(13-4)16(9,14)15/h2,8H,1H3
• InChI Key： SCKOLPKZUZPDGZ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C#N)=C(C(F)F)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 1.9
• Topological Polar Surface Area: 79.2

Additional information on 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride

Introduction to 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride (CAS No. 1805286-84-3)

4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805286-84-3, is a sulfonyl chloride derivative of a pyridine scaffold, incorporating functional groups that enhance its reactivity and utility in synthetic chemistry. The presence of a cyano group, a difluoromethyl group, and a methyl group on the pyridine ring contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The sulfonyl chloride moiety is particularly noteworthy, as it serves as a powerful activating group for nucleophilic substitution reactions. This feature allows for the facile introduction of various substituents into the molecule, enabling the construction of diverse chemical libraries. In pharmaceutical research, sulfonyl chlorides are frequently employed in the synthesis of sulfonamide-based drugs, which have demonstrated efficacy in treating a wide range of diseases, including infectious diseases and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The difluoromethyl group in 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride is one such fluorinated moiety that has been extensively studied for its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. Fluorine atoms can modulate electronic effects, lipophilicity, and hydrogen bonding interactions, thereby fine-tuning the biological activity of molecules. The incorporation of this group into the pyridine scaffold suggests potential applications in developing novel therapeutic agents with enhanced pharmacological profiles.

The cyano group attached to the pyridine ring adds another layer of reactivity to the molecule. Cyano groups can participate in various transformations, including nucleophilic additions and metal-catalyzed cross-coupling reactions. These reactions are fundamental tools in synthetic organic chemistry, allowing for the construction of complex molecular architectures. In particular, cyano groups can be converted into other functional groups such as carboxylic acids or amides, which are crucial building blocks in drug synthesis.

The methyl group on the pyridine ring may also contribute to the overall properties of the compound. Methyl groups are often used to influence steric hindrance and electronic distribution within a molecule. In some cases, they can enhance solubility or stability, which are critical factors in drug development. The combination of these functional groups—cyano, difluoromethyl, and methyl—makes 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride a promising candidate for further exploration in synthetic chemistry.

In recent years, there has been growing interest in exploring novel scaffolds for drug discovery. Pyridine derivatives have long been recognized for their biological activity and synthetic utility. The specific arrangement of functional groups on the pyridine ring in 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride positions it as a valuable starting point for generating structurally diverse compounds with potential therapeutic benefits. Researchers have leveraged similar scaffolds to develop inhibitors targeting enzymes involved in cancer metabolism and inflammatory pathways.

The utility of this compound extends beyond pharmaceutical applications. In agrochemical research, sulfonyl chlorides are known for their role as herbicides and fungicides due to their ability to inhibit key enzymatic pathways in pests and weeds. The structural features of 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride may make it a useful intermediate in designing next-generation crop protection agents that offer improved efficacy and environmental safety.

From a synthetic chemistry perspective, 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride serves as a versatile building block that can be further modified through various chemical transformations. For instance, the sulfonyl chloride group can be displaced by alcohols or amines to yield sulfonates or sulfonamides, respectively. These derivatives can then be explored for their biological activity using high-throughput screening methods.

The integration of computational chemistry and machine learning has accelerated the process of identifying promising candidates from large chemical libraries. These computational tools can predict the properties and reactivity of molecules based on their structural features. Given its unique combination of functional groups, 4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride is likely to be an attractive target for such virtual screening approaches.

In conclusion,4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride (CAS No. 1805286-84-3) represents an intriguing compound with significant potential in pharmaceutical and agrochemical research. Its structural features—cyano group,difluoromethyl group,methyl group,sulfonyl chloride moiety—make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for fluorinated compounds and pyridine derivatives,4-Cyano-3-(difluoromethyl)-2-methylpyridine-6-sulfonyl chloride is poised to play an important role in future drug discovery efforts.